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This guide provides a comprehensive technical overview of 4-phenyloxane-4-carbonyl
chloride, a key building block for researchers, scientists, and professionals in drug
development. We will delve into its synthesis, chemical properties, reactivity, and applications,
offering field-proven insights and detailed protocols to empower your research and
development endeavors.

Introduction and Strategic Importance

4-phenyloxane-4-carbonyl chloride (CAS No. 100119-45-7) is a bifunctional reagent of
significant interest in medicinal chemistry.[1] It incorporates two critical structural motifs: the
oxane (tetrahydropyran) ring and a reactive acyl chloride. The oxane scaffold is recognized as
a "privileged" structure in drug design, often introduced to enhance metabolic stability, improve
solubility, and modulate the pharmacokinetic profile of a lead compound.[2] The 4-phenyl
substituent provides a rigid aromatic core for further functionalization, while the 4-carbonyl
chloride group serves as a highly reactive handle for covalent bond formation, enabling the
facile synthesis of a diverse array of amides, esters, and other derivatives.
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The strategic value of this molecule lies in its ability to serve as a versatile scaffold for
constructing complex molecules with potential therapeutic applications. Its unique three-
dimensional structure, combining a flexible saturated heterocycle with a rigid aromatic ring,
allows for precise spatial orientation of substituents, a critical factor in optimizing drug-target
interactions.

Physicochemical and Structural Data

A clear understanding of the fundamental properties of a reagent is paramount for its effective
use. The key data for 4-phenyloxane-4-carbonyl chloride are summarized below.

Property Value Source
CAS Number 100119-45-7 [1]
Molecular Formula C12H13CIO2 Chemically Derived
Molecular Weight 224.68 g/mol Chemically Derived
, C1COCC(C1) _ _
Canonical SMILES Chemically Derived
(C2=CcC=Cc=C2)C(=0)CI
(Predicted) White to off-white Inferred from similar
Appearance .
solid compounds
o Moisture sensitive, Inferred from acyl chloride
Sensitivity
Lachrymatory class[3]

Synthesis and Manufacturing

The synthesis of 4-phenyloxane-4-carbonyl chloride is typically achieved through a two-step
process starting from a readily available precursor. The causality behind this approach is the
need to first construct the stable carboxylic acid before converting it to the highly reactive acyl
chloride.

Step 1: Synthesis of 4-phenyloxane-4-carboxylic acid

The precursor acid can be synthesized via several established organic chemistry
transformations. A common conceptual pathway involves the modification of a pre-formed
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oxane ring.[2] While a specific documented synthesis for this exact precursor is not readily
available in the provided search results, a plausible and logical route can be constructed based
on analogous reactions, such as the Doebner reaction or modifications of tetrahydropyran-4-
carboxylic acid.[2][4][5]

Step 2: Conversion to 4-phenyloxane-4-carbonyl
chloride

The conversion of a carboxylic acid to an acyl chloride is a standard and robust transformation
in organic synthesis.[6] The choice of chlorinating agent is critical and is dictated by factors
such as substrate tolerance, desired purity, and ease of byproduct removal.

Workflow for the Synthesis of 4-phenyloxane-4-carbonyl chloride

Step 1: Precursor Synthesis

Starting Material
(e.g., Tetrahydropyran-4-one)

Multi-step
process

Intermediate Steps
(e.g., Phenyl Grignard Addition,
Carboxylation)

Workup &
Purification

4-phenyloxane-4-carboxylic acid

Chlorination
(e.g., SOClIz, (COCI)2)

Step 2: Acyl Chloride Formation

4-phenyloxane-4-carbonyl chloride
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Caption: Synthetic workflow from a starting material to the final product.
Detailed Experimental Protocol (Step 2):

This protocol describes the conversion of the carboxylic acid to the acyl chloride using thionyl
chloride (SOCIz2), a common and effective reagent.[7][8]

o System Preparation: To a flame-dried, two-neck round-bottom flask equipped with a
magnetic stirrer, reflux condenser, and a nitrogen inlet, add 4-phenyloxane-4-carboxylic acid
(1.0 eq).

e Solvent Addition: Add anhydrous toluene (approx. 5-10 mL per gram of acid) to the flask. The
use of a solvent is optional but can facilitate a smoother reaction.

e Reagent Addition: Under a gentle stream of nitrogen, slowly add thionyl chloride (SOCIz, 1.5
- 2.0 eq) dropwise to the stirred suspension at room temperature. A catalytic amount of
anhydrous N,N-dimethylformamide (DMF, 1-2 drops) can be added to accelerate the
reaction.

o Causality: Thionyl chloride is a highly effective chlorinating agent. The reaction is driven by
the formation of gaseous byproducts (SOz and HCI), which shifts the equilibrium towards
the product, ensuring a high conversion rate.[8] DMF acts as a catalyst by forming a
Vilsmeier intermediate, which is more reactive.

o Reaction: Heat the reaction mixture to reflux (typically 70-80 °C) and maintain for 2-4 hours.
Monitor the reaction progress by observing the cessation of gas evolution.

« |solation: After the reaction is complete, allow the mixture to cool to room temperature.
Remove the excess thionyl chloride and solvent under reduced pressure (vacuum
distillation).

o Trustworthiness: It is crucial to remove all excess SOCI: as its presence can interfere with
subsequent reactions. Co-evaporation with anhydrous toluene (2-3 times) is a reliable
method to ensure its complete removal.
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e Product: The resulting crude 4-phenyloxane-4-carbonyl chloride is often used directly in
the next step without further purification. If high purity is required, vacuum distillation can be
performed, though care must be taken due to the compound's reactivity.

Chemical Reactivity and Handling

The reactivity of 4-phenyloxane-4-carbonyl chloride is dominated by two key features: the
electrophilic acyl chloride and the stability of the oxane ring.

Reactivity of the Acyl Chloride Group

As with all acyl chlorides, the carbonyl carbon is highly electrophilic and susceptible to
nucleophilic acyl substitution.[6][9] It readily reacts with a wide range of nucleophiles, including:

o Water: Hydrolyzes rapidly to form the parent carboxylic acid. This underscores the need for
anhydrous conditions during synthesis and handling.[3]

e Alcohols: Reacts to form esters.

e Amines (Primary and Secondary): Reacts to form amides. This is one of the most common
applications in drug discovery for linking molecular fragments.

o Carboxylates: Reacts to form anhydrides.

Stability of the Oxane Ring

The oxane ring is a saturated six-membered heterocycle and is generally stable under many
synthetic conditions, particularly basic and neutral conditions.[10] However, due to inherent ring
strain (though less than smaller rings like oxetanes or epoxides), it can undergo ring-opening
under strongly acidic conditions.[11][12][13] This stability profile allows for a wide range of
chemical transformations to be performed on the acyl chloride moiety without compromising the
integrity of the heterocyclic core.
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Caption: Reactivity profile with common nucleophiles.

Safe Handling and Storage

» Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. The compound is
expected to be lachrymatory (causes tearing).[3]

» Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or
argon) in a cool, dry place. Protect from moisture to prevent hydrolysis.

Applications in Drug Development and Medicinal
Chemistry

The utility of 4-phenyloxane-4-carbonyl chloride in drug discovery is multifaceted, stemming
from the advantageous properties conferred by its constituent parts.

» Scaffold Hopping and Bioisosteric Replacement: The oxane ring is often used as a
bioisostere for less stable or metabolically labile groups, such as gem-dimethyl or carbonyl
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groups. This can lead to improved metabolic stability and aqueous solubility without
sacrificing binding affinity.[10]

» Vector for Diversity-Oriented Synthesis: The reactive acyl chloride handle allows for the rapid
generation of compound libraries. By reacting the core scaffold with a diverse panel of
amines or alcohols, researchers can efficiently explore the structure-activity relationship
(SAR) of a pharmacophore.[14][15]

» Fragment-Based Drug Discovery (FBDD): This molecule can serve as a valuable fragment
for linking to other molecular components, enabling the construction of larger, more potent
drug candidates. Carbonyl chemistry is central to the synthesis of complex molecules with
specific biological activities.[16]

Spectroscopic Characterization

Unambiguous characterization of the molecule is essential for quality control. The expected
spectroscopic data are as follows:

e 1H NMR: Signals corresponding to the aromatic protons of the phenyl group (typically in the
0 7.2-7.6 ppm range), and diastereotopic protons of the oxane ring (typically in the & 3.5-4.5
ppm and 1.8-2.5 ppm ranges).

e 13C NMR: A characteristic signal for the carbonyl carbon (& > 170 ppm), signals for the
aromatic carbons, and signals for the carbons of the oxane ring.

« Infrared (IR) Spectroscopy: A strong, sharp absorption band characteristic of the C=0 stretch
of an acyl chloride, typically appearing at a high frequency (around 1785-1815 cm™1).

e Mass Spectrometry (MS): The molecular ion peak (M*) and characteristic fragmentation
patterns, including the loss of chlorine.

While specific spectral data is not available in the initial search, these predictions are based on
well-established principles of spectroscopic analysis for similar organic compounds.[17][18][19]
[20]

Conclusion
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4-phenyloxane-4-carbonyl chloride is a high-value, versatile chemical intermediate for the
synthesis of novel chemical entities in drug discovery and development. Its combination of a
metabolically favorable oxane ring, a rigid phenyl scaffold, and a reactive acyl chloride handle
provides a powerful tool for medicinal chemists. A thorough understanding of its synthesis,
reactivity, and handling, as outlined in this guide, is crucial for leveraging its full potential in
creating the next generation of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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